Cas no 2172473-31-1 (2-1-(4-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-1-(4-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2172473-31-1
• MF: C₁₀H₁₅F₃N₄O₂
• MW: 280.246912240982
• CID: 5875863
• PubChem ID: 165786633
• Update Time: 2025-10-24

2-1-(4-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetamide
• EN300-1597854
• 2172473-31-1
• 2-[1-(4-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]acetamide

• Inchi： 1S/C10H15F3N4O2/c1-6(3-4-19-2)17-9(10(11,12)13)7(15-16-17)5-8(14)18/h6H,3-5H2,1-2H3,(H2,14,18)
• InChI Key： PTZWXFVAEFIXKJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(CC(N)=O)N=NN1C(C)CCOC)(F)F

Computed Properties

• Exact Mass: 280.11471022g/mol
• Monoisotopic Mass: 280.11471022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 83Ų

Additional information on 2-1-(4-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetamide

Comprehensive Overview of 2-1-(4-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172473-31-1)

The compound 2-1-(4-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172473-31-1) is a specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including a 1,2,3-triazole core and a trifluoromethyl group, make it a promising candidate for various applications, particularly in drug discovery and biomolecular engineering. This article delves into the compound's properties, synthesis, and potential uses, while also addressing common queries and trends in the scientific community.

One of the most notable aspects of 2-1-(4-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetamide is its structural versatility. The presence of the 1,2,3-triazole ring, a privileged scaffold in medicinal chemistry, enables it to participate in click chemistry reactions, which are widely used for bioconjugation and drug design. Additionally, the trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, making it a valuable moiety in the development of bioactive molecules.

Recent advancements in AI-driven drug discovery have highlighted the importance of compounds like 2-1-(4-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetamide. Researchers are increasingly leveraging machine learning and computational chemistry to predict the pharmacokinetic and pharmacodynamic properties of such molecules. This aligns with the growing trend of rational drug design, where in silico tools are used to optimize lead compounds before synthetic efforts.

The synthesis of 2-1-(4-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetamide typically involves multi-step organic reactions, including cycloaddition and amide coupling. The 4-methoxybutan-2-yl side chain introduces additional complexity, requiring precise stereochemical control during synthesis. These challenges have spurred interest in green chemistry approaches, such as catalytic methods and solvent-free reactions, to improve the sustainability of the process.

In the context of current research trends, 2-1-(4-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetamide is being explored for its potential in targeted therapies. For instance, its triazole moiety is known to interact with biological targets such as enzymes and receptors, making it a candidate for anticancer and antiviral applications. Moreover, the compound's fluorinated components align with the rising demand for fluorine-containing drugs, which exhibit enhanced bioavailability and target selectivity.

Another area of interest is the compound's potential role in agrochemicals. The trifluoromethyl group is a common feature in many pesticides and herbicides, owing to its ability to improve chemical stability and biological activity. As the agricultural sector seeks eco-friendly solutions, 2-1-(4-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetamide could contribute to the development of next-generation crop protection agents.

From a regulatory perspective, the compound's safety profile and environmental impact are critical considerations. While it is not classified as a hazardous substance, thorough toxicological studies are essential to ensure its safe use in pharmaceutical and agricultural applications. This underscores the importance of collaborative research between chemists, biologists, and regulatory experts.

In conclusion, 2-1-(4-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172473-31-1) represents a fascinating example of modern chemical innovation. Its multifunctional design and broad applicability make it a subject of ongoing research across multiple disciplines. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing drug discovery, agricultural science, and beyond.